Cas no 99985-72-5 (3-amino-4-butylbenzoic acid)

• Product Name: 3-amino-4-butylbenzoic acid
• CAS No: 99985-72-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD18826036
• CID: 797465
• PubChem ID: 21895749
• Update Time: 2025-09-19

3-amino-4-butylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-4-butyl-
• 3-amino-4-butylBenzoic acid
• Benzoic acid, 3-amino-4-butyl- (6CI)
• 99985-72-5
• EN300-8593313
• Z1216845594
• SCHEMBL3820800
• 3-amino-4-butylbenzoic acid

• MDL： MFCD18826036
• Inchi： 1S/C11H15NO2/c1-2-3-4-8-5-6-9(11(13)14)7-10(8)12/h5-7H,2-4,12H2,1H3,(H,13,14)
• InChI Key： IDKHBABPVAPPMX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)CCCC)=O

Computed Properties

• Exact Mass: 193.11
• Monoisotopic Mass: 193.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives